Cas no 885277-54-3 (5-Methoxy-quinazolin-4-ylamine)

• Product Name: 5-Methoxy-quinazolin-4-ylamine
• CAS No: 885277-54-3
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD06796175
• CID: 841701
• PubChem ID: 53408301
• Update Time: 2025-11-02

5-Methoxy-quinazolin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-quinazolin-4-ylamine
• 5-Methoxy-4-quinazolinamine
• FT-0737915
• EN300-128312
• D74541
• MFCD06796175
• CS-0084695
• 5-Methoxyquinazolin-4-amine
• AKOS006292896
• Z1198170513
• SCHEMBL18312193
• 885277-54-3
• DB-077719

• MDL： MFCD06796175
• Inchi： 1S/C9H9N3O/c1-13-7-4-2-3-6-8(7)9(10)12-5-11-6/h2-5H,1H3,(H2,10,11,12)
• InChI Key： SHAGSAZEDSAORZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C1=C(N)N=CN=2

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-Methoxy-quinazolin-4-ylamine

5-Methoxy-quinazolin-4-ylamine (CAS No. 885277-54-3): A Comprehensive Overview

5-Methoxy-quinazolin-4-ylamine (CAS No. 885277-54-3) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its methoxy-substituted quinazoline core, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility and bioactive properties, which make it a valuable scaffold for designing novel therapeutic agents.

The chemical structure of 5-Methoxy-quinazolin-4-ylamine features a quinazoline ring substituted with a methoxy group at the 5-position and an amine group at the 4-position. This unique arrangement contributes to its distinct physicochemical properties, including solubility, stability, and reactivity. The compound's molecular formula and precise molecular weight are key parameters for researchers working on structure-activity relationship (SAR) studies.

In recent years, 5-Methoxy-quinazolin-4-ylamine has been explored for its potential role in addressing global health challenges, such as antimicrobial resistance and chronic diseases. Its quinazoline backbone is known to interact with various biological targets, making it a promising candidate for drug development pipelines. The compound's mechanism of action and binding affinity are subjects of ongoing research, particularly in the context of personalized medicine and targeted therapies.

The synthesis of 5-Methoxy-quinazolin-4-ylamine typically involves multi-step organic reactions, with careful optimization to ensure high yield and purity. Advanced techniques such as HPLC purification and spectroscopic characterization (e.g., NMR, MS) are employed to confirm its identity. Researchers often focus on green chemistry approaches to synthesize this compound, aligning with the growing demand for sustainable pharmaceutical processes.

From a commercial perspective, 5-Methoxy-quinazolin-4-ylamine is available through specialized chemical suppliers and research reagent providers. Its market demand is driven by academic institutions, pharmaceutical companies, and contract research organizations (CROs) engaged in medicinal chemistry projects. The compound's price per gram and bulk availability are frequently searched topics among procurement professionals.

One of the most searched questions about 5-Methoxy-quinazolin-4-ylamine is its potential biological activities and therapeutic applications. Preliminary studies suggest its relevance in kinase inhibition and signal transduction modulation, which are hot topics in cancer research and immunology. However, comprehensive clinical trials are needed to validate these findings, reflecting the compound's position in the drug discovery value chain.

In the context of laboratory safety, 5-Methoxy-quinazolin-4-ylamine requires standard handling procedures for research chemicals. Material Safety Data Sheets (MSDS) provide essential guidance on storage conditions, personal protective equipment (PPE), and waste disposal protocols. These precautions ensure compliance with occupational health regulations and research ethics standards.

The future outlook for 5-Methoxy-quinazolin-4-ylamine appears promising, particularly with advancements in computational chemistry and AI-driven drug design. Researchers are leveraging machine learning algorithms to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), accelerating the hit-to-lead optimization process. This aligns with the broader trend of digital transformation in the pharmaceutical industry.

For scientists seeking analytical methods for 5-Methoxy-quinazolin-4-ylamine, techniques like reverse-phase HPLC and mass spectrometry are commonly used. Method development focuses on achieving optimal separation efficiency and detection sensitivity, which are critical for quality control in research settings. These analytical protocols are frequently documented in peer-reviewed journals and technical datasheets.

In summary, 5-Methoxy-quinazolin-4-ylamine (CAS No. 885277-54-3) represents an important chemical entity with diverse research applications. Its significance spans from basic science investigations to applied pharmaceutical development, reflecting the dynamic nature of modern chemical biology. As research continues to uncover its full potential, this compound will likely remain a subject of scientific interest and innovation-driven exploration.